2,4-dichloro-N-(4-fluorobenzyl)benzamide

• Molecular Formula: C14H10Cl2FNO
• Molecular Weight: 298.1 g/mol
• IUPAC Name: 2,4-dichloro-N-[(4-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C14H10Cl2FNO/c15-10-3-6-12(13(16)7-10)14(19)18-8-9-1-4-11(17)5-2-9/h1-7H,8H2,(H,18,19)
• InChI Key: DQSUIYKYHHPTJY-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CNC(=O)C2=C(C=C(C=C2)Cl)Cl)F

Description

2,4-dichloro-N-(4-fluorobenzyl)benzamide, also known as DCFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCFB is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 302.16 g/mol.

Scientific Research Applications

DCFH has been extensively studied for its potential applications in various scientific fields. It has been found to have antibacterial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. 2,4-dichloro-N-(4-fluorobenzyl)benzamide has also been shown to have anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases.

Mechanism of Action

The exact mechanism of action of 2,4-dichloro-N-(4-fluorobenzyl)benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to the disruption of the normal functioning of the cell, ultimately leading to cell death.
Biochemical and Physiological Effects:
DCFH has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of various bacteria, fungi, and viruses. It has also been shown to reduce inflammation in various tissues and organs. In addition, 2,4-dichloro-N-(4-fluorobenzyl)benzamide has been found to have antioxidant properties, which could be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

DCFH has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It is also stable under a wide range of conditions, making it easy to handle and store. However, there are also some limitations to its use. DCFH is highly toxic and must be handled with care. In addition, its mechanism of action is not fully understood, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2,4-dichloro-N-(4-fluorobenzyl)benzamide. One potential area of research is the development of new drugs based on its antibacterial, antifungal, and antiviral properties. Another area of research is the study of its anti-inflammatory properties and its potential use in the treatment of various inflammatory diseases. Additionally, further studies are needed to fully understand its mechanism of action and to explore its potential use in other areas of research.

Synthesis Methods

The synthesis of 2,4-dichloro-N-(4-fluorobenzyl)benzamide involves the reaction of 4-fluorobenzylamine with 2,4-dichlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields 2,4-dichloro-N-(4-fluorobenzyl)benzamide as a white crystalline solid.